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Compound of Interest

Compound Name: Methanesulfonyl cyanide

CAS No.: 24225-08-9

Cat. No.: B141364

Get Quote

This in-depth guide serves as a critical resource for researchers, scientists, and drug

development professionals, offering a comprehensive exploration of methanesulfonyl cyanide
(MsCN). We will delve into its fundamental chemical properties, molecular structure, and

reactivity, providing field-proven insights and detailed experimental protocols to empower the

scientific community in leveraging this versatile reagent for advanced applications.

Introduction: The Strategic Importance of
Methanesulfonyl Cyanide in Modern Synthesis
Methanesulfonyl cyanide (CH₃SO₂CN), a colorless to pale yellow liquid, has emerged as a

powerful and versatile reagent in the landscape of organic synthesis.[1] Its significance lies in

its ability to act as a potent electrophilic cyanating agent, enabling the introduction of the nitrile

functional group (—CN) into a diverse array of molecular scaffolds. The nitrile moiety is a

cornerstone in medicinal chemistry, appearing in numerous pharmaceuticals where it can serve

as a key pharmacophore, a bioisostere for other functional groups, or a synthetic handle for

further molecular elaboration. This guide provides a detailed examination of the core chemical
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principles of methanesulfonyl cyanide, its practical applications, and the necessary safety

protocols for its effective and responsible use.

Molecular Structure and Physicochemical
Properties
A thorough understanding of the molecular architecture and physical characteristics of

methanesulfonyl cyanide is paramount for its effective application and safe handling.

Electronic Structure and Bonding
The methanesulfonyl cyanide molecule is characterized by a unique electronic landscape.

The potent electron-withdrawing nature of both the sulfonyl (—SO₂—) and cyano (—C≡N)

groups renders the cyano carbon highly electrophilic. This inherent electronic deficiency is the

primary driver of its reactivity, making it an excellent substrate for nucleophilic attack.

Computational studies, including Density Functional Theory (DFT), can provide deeper insights

into the charge distribution and molecular orbitals, further elucidating its reactivity profile.

Spectroscopic Characterization
Definitive identification and purity assessment of methanesulfonyl cyanide rely on a

combination of spectroscopic techniques.

Spectroscopic Data Observed Values

¹H NMR (CDCl₃) δ 3.43 (s, 3H)[1]

IR (liquid film)
2195 cm⁻¹ (C≡N, strong), 1370 cm⁻¹ (SO₂,

strong), 1170 cm⁻¹ (SO₂, strong)[1]

Mass Spec (EI) Molecular Ion (M⁺): m/z 105

Diagram: Molecular Structure of Methanesulfonyl Cyanide

Caption: Structure of methanesulfonyl cyanide highlighting the key functional groups.

Physicochemical Properties
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Property Value

Molecular Formula C₂H₃NO₂S

Molecular Weight 105.12 g/mol

Appearance Colorless to pale yellow liquid

Boiling Point 68-69 °C @ 15 mmHg[1]

CAS Number 24225-08-9

Synthesis and Purification
The laboratory-scale synthesis of methanesulfonyl cyanide is well-established and typically

involves the reaction of methanesulfonyl chloride with a cyanide source.

Experimental Protocol: Synthesis from Methanesulfonyl
Chloride
This protocol is adapted from a reliable Organic Syntheses procedure.[1]

Diagram: Synthetic Workflow for Methanesulfonyl Cyanide

Methanesulfonyl Chloride
+ Sodium Sulfite

Sodium Methanesulfinate
(in situ)

Reduction

Reaction in
Aqueous/BenzeneCyanogen Chloride

Methanesulfonyl CyanideCyanation

Click to download full resolution via product page

Caption: A streamlined workflow for the synthesis of methanesulfonyl cyanide.

Step-by-Step Methodology:

Preparation of Sodium Methanesulfinate: In a well-ventilated fume hood, a solution of

sodium sulfite in water is prepared. Methanesulfonyl chloride is added dropwise to this
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solution while maintaining a controlled temperature. This in situ generation of sodium

methanesulfinate is a critical first step.

Cyanation Reaction: The aqueous solution of sodium methanesulfinate is then treated with

cyanogen chloride. CAUTION: Cyanogen chloride is highly toxic and should be handled with

extreme care in a fume hood. The reaction mixture is stirred vigorously, leading to the

formation of methanesulfonyl cyanide as an oily layer.

Workup and Isolation: The reaction mixture is extracted with an organic solvent such as

benzene. The organic layers are combined, washed with water, and dried over an anhydrous

drying agent (e.g., calcium chloride).

Purification: The solvent is removed under reduced pressure, and the crude product is

purified by vacuum distillation to yield pure methanesulfonyl cyanide.[1]

Key Chemical Reactions and Mechanistic Insights
The high electrophilicity of the cyano carbon in methanesulfonyl cyanide dictates its

reactivity, making it a versatile reagent for various chemical transformations.

Nucleophilic Cyanation Reactions
Methanesulfonyl cyanide readily reacts with a broad spectrum of nucleophiles, leading to the

formation of a new carbon-carbon or carbon-heteroatom bond and the displacement of the

methanesulfinate anion.

General Reaction Mechanism:

Diagram: Nucleophilic Attack on Methanesulfonyl Cyanide

Nu:⁻ CH₃SO₂-C≡N
Nucleophilic Attack

[Nu---C(CN)---SO₂CH₃]⁻ ‡

Nu-C≡N

CH₃SO₂⁻

Click to download full resolution via product page
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Caption: General mechanism of nucleophilic cyanation using MsCN.

Reaction with Amines: Primary and secondary amines react with methanesulfonyl cyanide
to form cyanamides, which are valuable intermediates in the synthesis of pharmaceuticals

and agrochemicals. The reaction proceeds via nucleophilic attack of the amine nitrogen on

the cyano carbon.

Reaction with Thiols: Thiols are excellent nucleophiles for methanesulfonyl cyanide,

affording thiocyanates. This reaction is efficient for both alkyl and aryl thiols and proceeds

under mild conditions.

Reaction with Carbanions: Carbanions, such as those derived from enolates, readily attack

methanesulfonyl cyanide to form a new carbon-carbon bond, leading to the synthesis of β-

ketonitriles and other valuable building blocks.

Cycloaddition Reactions
Methanesulfonyl cyanide can participate as a dienophile in Diels-Alder reactions with

conjugated dienes. This reactivity allows for the construction of complex cyclic and bicyclic

nitrogen-containing heterocycles. A notable example is its reaction with cyclopentadiene to

form an adduct that can be further transformed into 2-azabicyclo[2.2.1]hept-5-en-3-one, a

valuable synthetic intermediate.[2][3]

Applications in Drug Development and Medicinal
Chemistry
The introduction of a nitrile group can significantly impact the pharmacological profile of a

molecule. It can enhance binding affinity to target proteins, improve metabolic stability, and

modulate physicochemical properties such as polarity and solubility. While direct examples of

methanesulfonyl cyanide in the synthesis of commercial drugs are not extensively

documented in readily available literature, its utility as a cyanating agent is highly relevant to

the synthesis of key intermediates for various classes of therapeutic agents.

Kinase Inhibitors: Many kinase inhibitors feature a nitrile group, which can form crucial

hydrogen bonds with the hinge region of the kinase domain. The synthesis of precursors to
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such inhibitors can potentially utilize methanesulfonyl cyanide for the introduction of the

cyano moiety.

Antiviral Agents: The synthesis of several antiviral drugs involves the incorporation of a nitrile

group. For instance, the development of nirmatrelvir (the active component of Paxlovid)

involves intermediates with cyano groups, highlighting the importance of efficient cyanation

methods in this therapeutic area.[4]

Antibacterial Agents: The structural diversity of antibacterial agents often includes nitrogen-

containing heterocycles and functional groups that can be accessed through nitrile chemistry.

Safety and Handling
Methanesulfonyl cyanide is a toxic and reactive compound that requires careful handling in a

controlled laboratory environment.

Toxicity: It is harmful if swallowed, inhaled, or absorbed through the skin.

Personal Protective Equipment (PPE): Always use appropriate PPE, including chemical-

resistant gloves, safety goggles with side shields, and a lab coat. All manipulations should be

performed in a certified chemical fume hood.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong bases, and water,

as it may react vigorously.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for

hazardous chemical waste.

Conclusion
Methanesulfonyl cyanide stands out as a valuable and highly reactive reagent for the

introduction of the cyano group in organic synthesis. Its predictable reactivity, coupled with the

importance of the nitrile functionality in medicinal chemistry, makes it an indispensable tool for

drug discovery and development professionals. A comprehensive understanding of its chemical

properties, synthetic routes, and reaction mechanisms, as detailed in this guide, is crucial for its

safe and effective application in the pursuit of novel therapeutic agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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